Cas no 551930-91-7 (3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine)

• Product Name: 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine
• CAS No: 551930-91-7
• MF: C₁₃H₈F₃N₃O₂
• MW: 295.216732978821
• CID: 6785487
• PubChem ID: 3721566
• Update Time: 2025-10-30

3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(3-(trifluoromethyl)phenoxy)isoxazolo[5,4-d]pyrimidine
• 551930-91-7
• 5P-334S
• AKOS005094012
• 3-methyl-4-[3-(trifluoromethyl)phenoxy]-[1,2]oxazolo[5,4-d]pyrimidine
• 3-methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine
• 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine

• Inchi： 1S/C13H8F3N3O2/c1-7-10-11(17-6-18-12(10)21-19-7)20-9-4-2-3-8(5-9)13(14,15)16/h2-6H,1H3
• InChI Key： VVTIPXKAWWNAAM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=C2C(=NC=N1)ON=C2C)(F)F

Computed Properties

• Exact Mass: 295.05686099g/mol
• Monoisotopic Mass: 295.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Additional information on 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine

Comprehensive Analysis of 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine (CAS No. 551930-91-7)

The compound 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine (CAS No. 551930-91-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an isoxazolo[5,4-d]pyrimidine core with a 3-(trifluoromethyl)phenoxy substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where molecules like 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine are explored for targeted therapies. Its CAS No. 551930-91-7 is often queried in databases like PubChem and Reaxys, reflecting its relevance in cheminformatics.

The isoxazole and pyrimidine moieties in this compound are known for their versatility in medicinal chemistry. These fragments are frequently discussed in forums and publications related to fragment-based drug design, a hot topic in AI-driven drug discovery. The incorporation of a 3-(trifluoromethyl)phenoxy group further enhances its lipophilicity, a property critical for crossing biological membranes—a common concern in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic perspective, 551930-91-7 poses intriguing challenges due to its fused heterocyclic system. Organic chemists often search for optimized synthetic routes or catalysts to improve yields, a discussion point in platforms like ResearchGate. The compound’s isoxazolo[5,4-d]pyrimidine scaffold is also of interest in crop protection, as similar structures exhibit herbicidal or fungicidal activity—a niche yet growing area in agrochemical R&D.

In the context of intellectual property, patents referencing 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine highlight its potential in treating inflammatory or proliferative diseases. This aligns with searches for small-molecule therapeutics and kinase inhibitors, which dominate pharmaceutical pipelines. Its CAS registry number (551930-91-7) is a key identifier in regulatory submissions, underscoring its commercial viability.

Environmental and green chemistry considerations are also pertinent. The trifluoromethyl group’s persistence raises questions about sustainable synthesis methods, a trending topic in ESG (Environmental, Social, Governance)-focused research. Alternatives like biocatalysis or flow chemistry are increasingly explored to mitigate ecological impacts—a frequent query in academic literature.

In summary, 3-Methyl-4-[3-(trifluoromethyl)phenoxy]isoxazolo[5,4-d]pyrimidine (CAS No. 551930-91-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to agrochemicals—make it a compound of enduring interest, as evidenced by its frequent appearance in both scholarly searches and industrial discussions.